Cas no 7475-94-7 (naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1))
7475-94-7 structure
Product Name:naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
CAS No:7475-94-7
MF:C18H15N3O7
MW:385.327604532242
CID:862312
PubChem ID:343913
Update Time:2025-04-19
naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1) Chemical and Physical Properties
Names and Identifiers
-
- naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
- 2,3-dimethylnaphthalene,2,4,6-trinitrophenol
- NSC400527
- DTXSID70322125
- NSC-400527
- 7475-94-7
-
- Inchi: 1S/C12H12.C6H3N3O7/c1-9-7-11-5-3-4-6-12(11)8-10(9)2;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-8H,1-2H3;1-2,10H
- InChI Key: GZNKYFHCCBEVCF-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].C12C=CC=CC1=CC(C)=C(C)C=2
Computed Properties
- Exact Mass: 385.09105
- Monoisotopic Mass: 385.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 424
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 158Ų
Experimental Properties
- Boiling Point: 303.6°C at 760 mmHg
- Flash Point: 133.9°C
- PSA: 149.65
naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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